Cas no 924914-75-0 (Vildagliptin hydrochloride)

• Product Name: Vildagliptin hydrochloride
• CAS No: 924914-75-0
• MF: C₁₇H₂₆ClN₃O₂
• MW: 339.860243320465
• CID: 2852611
• Update Time: 2023-08-10

Vildagliptin hydrochloride Chemical and Physical Properties

Names and Identifiers

• Vildagliptin hydrochloride

• Inchi： 1S/C17H25N3O2.ClH/c18-9-14-2-1-3-20(14)15(21)10-19-16-5-12-4-13(6-16)8-17(22,7-12)11-16;/h12-14,19,22H,1-8,10-11H2;1H/t12?,13?,14-,16?,17?;/m0./s1
• InChI Key： RZUUYWHYKBKAGN-DNSMMRBLSA-N
• SMILES： Cl.OC12CC3CC(C1)CC(C3)(C2)NCC(N1CCC[C@H]1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 523
• Topological Polar Surface Area: 76.4